Cas no 2171917-34-1 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid
• CAS No: 2171917-34-1
• MF: C₂₆H₂₂F₂N₂O₅
• MW: 480.460093975067
• CID: 6436421
• PubChem ID: 165573467
• Update Time: 2025-10-18

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid
• 2171917-34-1
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]benzoic acid
• EN300-1562734

• Inchi： 1S/C26H22F2N2O5/c27-24(28)22(13-23(31)29-16-11-9-15(10-12-16)25(32)33)30-26(34)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22,24H,13-14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： MEXJPAKXUDFGJV-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC1C=CC(C(=O)O)=CC=1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 480.14967813g/mol
• Monoisotopic Mass: 480.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid

Introduction to 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid (CAS No. 2171917-34-1)

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid (CAS No. 2171917-34-1) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The compound's structure includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to protect amino groups during chemical reactions. Additionally, the presence of difluoro groups and an amidobenzoic acid moiety adds to its complexity and functional versatility.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a widely recognized and utilized protecting group in organic synthesis, particularly in peptide chemistry. It is known for its stability under mild conditions and its ease of removal using secondary amines such as piperidine. This characteristic makes it an ideal choice for protecting amino groups during the synthesis of complex peptides and proteins. The difluoro substitution on the butanamide chain imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

The amidobenzoic acid moiety in the structure of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid is another key feature that contributes to its potential biological significance. Benzoic acid derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of this moiety suggests that the compound may have similar therapeutic potentials, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate biological activity and improve pharmacokinetic properties. For instance, the introduction of fluorine atoms can enhance metabolic stability, alter lipophilicity, and improve binding affinity to target proteins. These properties are crucial for the development of effective drugs with improved efficacy and reduced side effects.

In the context of drug discovery, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid has shown promise as a lead compound for various therapeutic applications. Its unique combination of structural elements suggests that it could be optimized for specific biological targets through further synthetic modifications. For example, researchers have explored the use of similar compounds in the development of inhibitors for enzymes involved in disease pathways such as kinases and proteases.

The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the Fmoc-amino intermediate, introduction of the difluoro groups, and coupling with benzoic acid derivatives. Advanced synthetic techniques such as solid-phase synthesis and flow chemistry have been employed to streamline these processes and enhance scalability.

Beyond its potential as a therapeutic agent, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid also serves as a valuable tool in biochemical research. Its unique structure allows it to be used as a probe to study protein-protein interactions and enzyme mechanisms. For example, it can be incorporated into peptides or proteins to investigate how specific modifications affect their function and stability.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidobenzoic acid (CAS No. 2171917-34-1) is a multifaceted compound with significant potential in both medicinal chemistry and biochemical research. Its structural complexity and functional versatility make it an attractive candidate for further exploration in drug discovery and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern scientific endeavors.